2-(1,3-Benzoxazol-2-ylamino)ethanol
Overview
Description
“2-(1,3-Benzoxazol-2-ylamino)ethanol” is a chemical compound with the molecular formula C9H10N2O2 and a molecular weight of 178.19 . It is a solid at ambient temperature .
Synthesis Analysis
The synthesis of benzoxazole derivatives, which includes “this compound”, has been extensively studied. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts have been summarized .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H10N2O2/c12-6-5-10-9-11-7-3-1-2-4-8(7)13-9/h1-4,12H,5-6H2,(H,10,11) .Physical and Chemical Properties Analysis
“this compound” is a solid at ambient temperature . It has a molecular weight of 178.19 .Scientific Research Applications
Synthesis of Novel Compounds
2-(1,3-Benzoxazol-2-ylamino)ethanol serves as a precursor or component in the synthesis of diverse chemical structures. For instance, the synthesis of 4-(2-hydroxy-1-methyl-5-oxo-1H-imidazol-4(5H)-ylidene)-5-oxo-1-aryl-4,5-dihydro-1H-pyrrole-3-carboxylates showcases a new triazafulvalene system derived from cycloaddition reactions and subsequent modifications, highlighting the compound's versatility in creating structures with potential electrochemical applications (Uršič et al., 2010).
Catalytic and Synthetic Methods
The compound's role extends to catalysis, where it's involved in reactions that transform C-OH bonds into C-C bonds, illustrating a novel method for constructing α-aminoketones. Such transformations are crucial for developing synthetic pathways that offer new routes for creating valuable chemical entities (Mi et al., 2016).
Materials Science and Photophysical Studies
In materials science, this compound-related compounds have been studied for their photophysical properties. For example, investigations into the triplet states of related benzoxazole derivatives by transient absorption spectroscopy and ab initio calculations provide insights into their potential use in photonic and electronic materials, emphasizing the importance of understanding such fundamental properties (Nagaoka et al., 1993).
Antiproliferative and Catalytic Applications
Further, the compound has found applications in the synthesis of metal complexes with significant antiproliferative activity against cancer cells, showcasing its potential in medicinal chemistry. The synthesis of carbonylated ruthenium complexes through metal-assisted decarbonylation via in situ ethanol dehydrogenation illustrates the compound's utility in creating entities with biological relevance (Roy et al., 2020).
Environmental Applications
Moreover, its derivatives have been explored for environmental applications, such as CO2 capture, demonstrating the compound's versatility in addressing critical global challenges. Studies on solvent-free alkanolamines, including derivatives of this compound, for CO2 absorption highlight its potential in sustainable technologies (Barzagli et al., 2016).
Safety and Hazards
Future Directions
Benzoxazole, a resourceful and important member of the heteroarenes, connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery . Therefore, the future directions for “2-(1,3-Benzoxazol-2-ylamino)ethanol” could involve further exploration of its potential applications in these areas.
Properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylamino)ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c12-6-5-10-9-11-7-3-1-2-4-8(7)13-9/h1-4,12H,5-6H2,(H,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPBNFUWGFXLQBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)NCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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